Cas no 754916-00-2 (4H-Thiazolo[4,5-d]azepin-2-amine,N,6-diethyl-5,6,7,8-tetrahydro-)
754916-00-2 structure
Product Name:4H-Thiazolo[4,5-d]azepin-2-amine,N,6-diethyl-5,6,7,8-tetrahydro-
CAS No:754916-00-2
MF:C11H19N3S
MW:225.353660821915
CID:548845
PubChem ID:45095569
Update Time:2025-04-19
4H-Thiazolo[4,5-d]azepin-2-amine,N,6-diethyl-5,6,7,8-tetrahydro- Chemical and Physical Properties
Names and Identifiers
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- 4H-Thiazolo[4,5-d]azepin-2-amine,N,6-diethyl-5,6,7,8-tetrahydro-
- 4H-Thiazolo[4,5-d]azepin-2-amine,N,6-diethyl-5,6,7,8-tetrahydro-(9CI)
- N,6-diethyl-4,5,7,8-tetrahydro-[1,3]thiazolo[4,5-d]azepin-2-amine
- 754916-00-2
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- Inchi: 1S/C11H19N3S/c1-3-12-11-13-9-5-7-14(4-2)8-6-10(9)15-11/h3-8H2,1-2H3,(H,12,13)
- InChI Key: QKCCZJATIIBINJ-UHFFFAOYSA-N
- SMILES: S1C(NCC)=NC2=C1CCN(CC)CC2
Computed Properties
- Exact Mass: 225.13
- Monoisotopic Mass: 225.13
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 56.4A^2
4H-Thiazolo[4,5-d]azepin-2-amine,N,6-diethyl-5,6,7,8-tetrahydro- Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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